Cas no 1803870-05-4 (2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1803870-05-4
• MF: C₁₁H₁₀Cl₂O₄
• MW: 277.100701808929
• CID: 4942291
• Update Time: 2025-10-30

2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10Cl2O4/c12-5-7(14)4-6-2-1-3-8(13)9(6)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： WITOSSPGEDPABH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(CCl)=O)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid

Introduction to 2-Chloro-6-(3-chloro-2-oxopropyl)mandelic Acid (CAS No. 1803870-05-4) and Its Emerging Applications in Chemical Biology

2-Chloro-6-(3-chloro-2-oxopropyl)mandelic acid, identified by the chemical abstracts service number 1803870-05-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, featuring a mandelic acid backbone modified with chloro and oxopropyl substituents, exhibits distinct chemical reactivity that makes it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid incorporates both electrophilic and nucleophilic sites, which can be exploited for diverse chemical transformations. The presence of chlorine atoms at the 2-position and 3-position of the propyl side chain enhances its reactivity in various coupling reactions, such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and other palladium-catalyzed processes. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active molecules.

Recent advancements in medicinal chemistry have highlighted the utility of mandelic acid derivatives in the development of novel therapeutic agents. The structural features of 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid make it a promising scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its potential in modulating enzyme activities by serving as a precursor for peptidomimetics and protease inhibitors. The chloro substituents, in particular, facilitate the introduction of additional functional groups through nucleophilic aromatic substitution (SNAr) reactions, enabling the generation of structurally diverse derivatives.

In the realm of drug discovery, 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Notably, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to engage with hinge-binding regions of protein targets. The oxopropyl group introduces a polar moiety that can enhance solubility and bioavailability, critical factors for pharmaceutical efficacy.

The compound's reactivity also extends to biocatalytic applications, where it serves as a substrate for enzymatic transformations. For example, recent research has leveraged 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid in the development of chiral auxiliaries for asymmetric synthesis. Enzymes such as lipases and esterases have been employed to modify specific functional groups, yielding enantiomerically enriched products that are essential for pharmaceuticals requiring high stereochemical purity.

From a synthetic chemistry perspective, 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid exemplifies the strategic use of halogenated compounds to achieve modular drug design. Its versatility allows for rapid diversification through iterative functionalization, enabling medicinal chemists to explore large chemical space efficiently. This approach is particularly valuable in hit-to-leader optimization campaigns, where rapid access to structurally diverse analogs is crucial for identifying lead compounds with improved pharmacokinetic profiles.

The compound's role in material science is also emerging as an area of interest. Researchers have investigated its potential as a building block for polymers with tailored properties, such as biodegradability and mechanical strength. The chlorine atoms provide sites for polymerization or cross-linking reactions, while the mandelic acid moiety contributes to hydrolytic stability. Such materials could find applications in biomedical devices or environmentally friendly coatings.

Future directions in the study of 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid may involve exploring its derivatives as probes for biological pathways or as tools for developing new synthetic methodologies. Advances in computational chemistry could further accelerate the design of optimized derivatives by predicting their biological activity and synthetic feasibility before experimental validation.

In conclusion, CAS No. 1803870-05-4 represents a versatile and multifaceted compound with broad implications across chemical biology and drug discovery. Its unique structural features enable diverse applications, from constructing complex molecular architectures to developing novel therapeutic agents. As research continues to uncover new methodologies and applications, 2-chloro-6-(3-chloro-2-oxopropyl)mandelic acid is poised to remain a cornerstone in synthetic and medicinal chemistry endeavors.